Cas no 2228279-41-0 (3-(2-bromo-4-fluorophenyl)azetidin-3-ol)

• Product Name: 3-(2-bromo-4-fluorophenyl)azetidin-3-ol
• CAS No: 2228279-41-0
• MF: C₉H₉BrFNO
• MW: 246.076265096664
• CID: 6059091
• PubChem ID: 165687873
• Update Time: 2025-10-19

3-(2-bromo-4-fluorophenyl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-4-fluorophenyl)azetidin-3-ol
• 2228279-41-0
• EN300-1924735

• Inchi： 1S/C9H9BrFNO/c10-8-3-6(11)1-2-7(8)9(13)4-12-5-9/h1-3,12-13H,4-5H2
• InChI Key： JQLVWLZIFZKLAJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1(CNC1)O)F

Computed Properties

• Exact Mass: 244.98515g/mol
• Monoisotopic Mass: 244.98515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 32.3Ų

Additional information on 3-(2-bromo-4-fluorophenyl)azetidin-3-ol

Introduction to 3-(2-bromo-4-fluorophenyl)azetidin-3-ol (CAS No. 2228279-41-0)

3-(2-bromo-4-fluorophenyl)azetidin-3-ol is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the Chemical Abstracts Service Number (CAS No.) 2228279-41-0, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both bromine and fluorine substituents in its aromatic ring, coupled with the azetidinone scaffold, makes it a versatile intermediate for synthesizing various bioactive molecules.

The 3-(2-bromo-4-fluorophenyl)azetidin-3-ol structure combines elements that are frequently explored in the design of novel therapeutic agents. The bromine atom at the 2-position of the phenyl ring introduces a reactive site for further functionalization, while the fluorine atom at the 4-position enhances metabolic stability and binding affinity. These features are particularly valuable in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions, which play pivotal roles in numerous biological pathways.

In recent years, there has been a surge in research focused on developing molecules that can modulate enzyme activity with high specificity. The azetidinone core is known for its ability to mimic natural substrates or transition states, making it an attractive scaffold for designing inhibitors. Specifically, 3-(2-bromo-4-fluorophenyl)azetidin-3-ol has been investigated as a precursor for compounds targeting enzymes involved in inflammatory and infectious diseases. Its structural motif is reminiscent of known pharmacophores found in drugs that have demonstrated efficacy in clinical trials.

One of the most compelling aspects of 3-(2-bromo-4-fluorophenyl)azetidin-3-ol is its potential to serve as a building block for more complex molecules. The azetidinone ring can be further modified through various chemical transformations, such as nucleophilic substitution or cyclization reactions, to generate derivatives with tailored properties. For instance, researchers have explored its use in synthesizing peptidomimetics—molecules that mimic peptide sequences but exhibit improved pharmacokinetic profiles. These peptidomimetics are particularly relevant in the development of treatments for chronic diseases where long-term oral bioavailability is crucial.

The incorporation of both bromine and fluorine atoms into the phenyl ring provides additional opportunities for fine-tuning molecular interactions. Fluorine atoms are well-known for their ability to enhance binding affinity through hydrophobic interactions and dipole-dipole forces, while bromine atoms can participate in electrophilic aromatic substitution reactions. This dual functionality allows chemists to design molecules that can interact with biological targets in multiple ways, potentially leading to higher efficacy and reduced side effects.

Recent advancements in computational chemistry have further accelerated the exploration of 3-(2-bromo-4-fluorophenyl)azetidin-3-ol as a lead compound. Molecular modeling studies have identified specific pockets on target enzymes where modifications to this scaffold could improve binding affinity. These virtual screening approaches have been complemented by experimental validations, leading to several promising candidates that are currently undergoing preclinical evaluation. The integration of high-throughput screening (HTS) technologies with structure-based drug design has been instrumental in identifying novel therapeutic agents derived from this compound.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery programs. 3-(2-bromo-4-fluorophenyl)azetidin-3-ol exemplifies how a single molecular scaffold can generate a library of compounds with diverse biological activities. By systematically modifying its core structure, researchers can explore different therapeutic modalities without starting from scratch each time. This approach not only saves time and resources but also increases the likelihood of identifying compounds with optimal pharmacological profiles.

In conclusion, 3-(2-bromo-4-fluorophenyl)azetidin-3-ol (CAS No. 2228279-41-0) represents a valuable asset in modern drug development. Its unique structural features and potential for further functionalization make it an attractive candidate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain at the forefront of pharmaceutical innovation for years to come.